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Compound of Interest

Compound Name: 2,2-Difluoroethanol

Cat. No.: B047519 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

characteristics, synthesis, and potential applications of compounds with the molecular formula

C2H4F2O. The primary focus of this document is on 2,2-difluoroethanol, the most well-

documented isomer, with additional information provided for other structural isomers. This

guide is intended for researchers, scientists, and professionals in the field of drug development

and chemical synthesis.

Isomers of C2H4F2O
The molecular formula C2H4F2O encompasses several structural isomers, each with unique

properties and potential applications. The primary isomers include:

2,2-Difluoroethanol: The most common and extensively studied isomer.

1,2-Difluoroethanol: An isomer with fluorine atoms on adjacent carbons.

1,1-Difluoro-2-methoxyethane: An ether isomer.[1]

1,2-Difluoro-1-methoxyethane: Another ether isomer.

1,1-Difluoroethanol: A gem-difluoro alcohol.[2]

Isomerism plays a critical role in determining the biological activity and physical properties of

molecules.[3][4] Differences in the arrangement of atoms can lead to significant variations in

how a compound interacts with biological systems, such as enzymes and receptors.[3][5][6]
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Physicochemical Properties
The physicochemical properties of C2H4F2O isomers are significantly influenced by the

position of the fluorine atoms. Fluorine's high electronegativity imparts unique characteristics to

these molecules.

2,2-Difluoroethanol
2,2-Difluoroethanol is a colorless liquid with an odor reminiscent of ethanol.[7] It is miscible

with water and soluble in organic solvents like chloroform and ethanol.[7][8][9] The presence of

the difluoromethyl group increases its acidity compared to ethanol.[7]

Table 1: Physicochemical Properties of 2,2-Difluoroethanol

Property Value Reference

Molecular Weight 82.05 g/mol [9][10]

Melting Point -28 °C [9][11]

Boiling Point 95-96 °C [7][9]

Density 1.296 g/cm³ [7][9]

Refractive Index 1.338 [7][9]

Flash Point 3 °C [9]

pKa 13.00 ± 0.10 (Predicted) [8]

Water Solubility Miscible [7][8]

Other Isomers
Data for other isomers is less readily available. 1,1-Difluoro-2-methoxyethane has a predicted

boiling point of 48.5 °C.[12]

Synthesis of C2H4F2O Isomers
The synthesis of 2,2-difluoroethanol has been approached through various methods,

reflecting its importance as a chemical intermediate.
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Synthesis of 2,2-Difluoroethanol
Common synthetic routes to 2,2-difluoroethanol include:

Reduction of Fluorinated Esters: A primary method involves the reduction of esters like ethyl

2,2-difluoroacetate.[13] This can be achieved through catalytic hydrogenation or with

reducing agents like lithium aluminum hydride.[13][14]

From 1-Chloro-2,2-difluoroethane: This process involves reacting 1-chloro-2,2-difluoroethane

with an alkali metal salt of formic or acetic acid, followed by transesterification.[14][15]

Fluorination of Ethanol: Direct fluorination of ethanol is another potential route.[13]

Hydrolysis of Fluorinated Intermediates: The hydrolysis of suitable fluorinated precursors can

also yield 2,2-difluoroethanol.[13]

A general workflow for the synthesis of 2,2-difluoroethanol via the reduction of ethyl 2,2-

difluoroacetate is depicted below.
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Synthesis of 2,2-Difluoroethanol

Reaction Step

Workup and Purification

Ethyl 2,2-difluoroacetate

Reaction

Methanol NaOH (solid)

Distillation

Reaction Mixture

2,2-Difluoroethanol

Purified Product
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Metabolic Pathway of 2-Fluoroethanol

Cellular Impact

2-Fluoroethanol

Fluoroacetaldehyde

Alcohol Dehydrogenase
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Fluorocitrate

Citrate Synthase

Aconitase (in TCA Cycle)

Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

